9H-fluoren-9-ylmethyl 2-(aminoacetyl)hydrazinecarboxylate

• IUPAC Name: 9H-fluoren-9-ylmethyl N-[(2-aminoacetyl)amino]carbamate
• InChI: InChI=1S/C17H17N3O3/c18-9-16(21)19-20-17(22)23-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10,18H2,(H,19,21)(H,20,22)
• InChI Key: HORGEIAHACNFBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NNC(=O)CN
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol
• Solubility: 27.2 [ug/mL] (The mean of the results at pH 7.4)

Description

9H-fluoren-9-ylmethyl 2-(aminoacetyl)hydrazinecarboxylate, also known as FAHC, is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of 9H-fluoren-9-ylmethyl 2-(aminoacetyl)hydrazinecarboxylate involves the inhibition of ornithine decarboxylase, which leads to a decrease in polyamine synthesis. Polyamines are essential for cell growth and proliferation, and their inhibition can induce apoptosis in cancer cells. This compound has also been shown to induce oxidative stress and DNA damage in cancer cells, which further contributes to their death.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In addition to its anticancer properties, this compound has been shown to have antimicrobial and antiviral activities. This compound has also been shown to induce oxidative stress and DNA damage in cancer cells, which can contribute to their death. However, this compound has also been shown to have toxic effects on normal cells, which limits its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

9H-fluoren-9-ylmethyl 2-(aminoacetyl)hydrazinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and its anticancer properties have been extensively studied. However, this compound also has limitations for lab experiments. It has toxic effects on normal cells, which limits its potential as a therapeutic agent. In addition, the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for 9H-fluoren-9-ylmethyl 2-(aminoacetyl)hydrazinecarboxylate research. One potential direction is to optimize the synthesis method to increase the yield and purity of the compound. Another direction is to further investigate the mechanism of action of this compound, which could lead to the development of more effective therapeutic agents. Finally, future research could focus on identifying the specific types of cancer cells that are most sensitive to this compound, which could lead to more targeted therapeutic approaches.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research applications, including its potential as an anticancer agent. The synthesis method involves the reaction of 9H-fluoren-9-ylmethanol with 2-(aminoacetyl)hydrazinecarboxylic acid in the presence of a coupling agent. The mechanism of action of this compound involves the inhibition of ornithine decarboxylase, which leads to a decrease in polyamine synthesis. This compound has several advantages for lab experiments, but also has limitations due to its toxic effects on normal cells. Future research could focus on optimizing the synthesis method, investigating the mechanism of action, and identifying the specific types of cancer cells that are most sensitive to this compound.

Synthesis Methods

The synthesis of 9H-fluoren-9-ylmethyl 2-(aminoacetyl)hydrazinecarboxylate involves the reaction of 9H-fluoren-9-ylmethanol with 2-(aminoacetyl)hydrazinecarboxylic acid in the presence of a coupling agent. The resulting product is a white crystalline solid that can be purified through recrystallization.

Scientific Research Applications

9H-fluoren-9-ylmethyl 2-(aminoacetyl)hydrazinecarboxylate has been extensively studied for its potential as an anticancer agent. Several studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This is achieved through the inhibition of the enzyme ornithine decarboxylase, which is involved in the synthesis of polyamines that are essential for cancer cell growth and proliferation. In addition to its anticancer properties, this compound has also been shown to have antimicrobial and antiviral activities.